Cas no 2228425-16-7 (2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol)
2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol
- 2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol
- EN300-1763695
- 2228425-16-7
-
- Inchi: 1S/C12H16O2/c1-9-2-3-11(13)10(8-9)4-5-12(14)6-7-12/h2-3,8,13-14H,4-7H2,1H3
- InChI Key: SHBOLNMAYBOCBH-UHFFFAOYSA-N
- SMILES: OC1(CCC2C(=CC=C(C)C=2)O)CC1
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.5Ų
2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1763695-0.05g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 0.05g |
$912.0 | 2023-09-20 | ||
| Enamine | EN300-1763695-0.1g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 0.1g |
$956.0 | 2023-09-20 | ||
| Enamine | EN300-1763695-0.25g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 0.25g |
$999.0 | 2023-09-20 | ||
| Enamine | EN300-1763695-0.5g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 0.5g |
$1043.0 | 2023-09-20 | ||
| Enamine | EN300-1763695-1.0g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 1g |
$1086.0 | 2023-05-26 | ||
| Enamine | EN300-1763695-2.5g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 2.5g |
$2127.0 | 2023-09-20 | ||
| Enamine | EN300-1763695-5.0g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 5g |
$3147.0 | 2023-05-26 | ||
| Enamine | EN300-1763695-10.0g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 10g |
$4667.0 | 2023-05-26 | ||
| Enamine | EN300-1763695-1g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 1g |
$1086.0 | 2023-09-20 | ||
| Enamine | EN300-1763695-5g |
2-[2-(1-hydroxycyclopropyl)ethyl]-4-methylphenol |
2228425-16-7 | 5g |
$3147.0 | 2023-09-20 |
2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol
Recent Advances in the Study of 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol (CAS: 2228425-16-7) in Chemical Biology and Pharmaceutical Research
The compound 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol (CAS: 2228425-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a promising scaffold for the development of novel anti-inflammatory and antimicrobial agents. The presence of the hydroxycyclopropyl group and the phenolic moiety in its structure has been shown to confer significant biological activity, particularly in modulating key inflammatory pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol, ensuring its suitability for further pharmacological evaluation.
In vitro studies have demonstrated that 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may possess antimicrobial properties, particularly against Gram-positive bacteria, making it a candidate for further exploration in antibiotic development.
Mechanistic studies have begun to elucidate the molecular targets of 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol. Recent research suggests that the compound may interact with the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. Further investigations are underway to confirm these interactions and to explore the compound's potential as a selective modulator of inflammatory signaling.
Despite these promising findings, challenges remain in the development of 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.
In conclusion, 2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol (CAS: 2228425-16-7) represents a promising candidate for further investigation in the fields of anti-inflammatory and antimicrobial drug development. Continued research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.
2228425-16-7 (2-2-(1-hydroxycyclopropyl)ethyl-4-methylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)